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Compound of Interest

Compound Name: 1,3-Dinitropyrene

Cat. No.: B1214572 Get Quote

Safe Handling and Disposal of 1,3-Dinitropyrene
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 1,3-Dinitropyrene. The following protocols for

personal protective equipment (PPE), operational procedures, and disposal are designed to

ensure laboratory safety and minimize exposure risk.

Hazard Summary
1,3-Dinitropyrene is classified as a hazardous substance with multiple routes of exposure. It is

harmful if swallowed, inhaled, or in contact with skin[1]. It is known to cause serious eye

damage. The International Agency for Research on Cancer (IARC) classifies 1,3-
Dinitropyrene as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans[1]. It

is also recognized as being harmful to aquatic life with long-lasting effects.

Chemical and Physical Properties
Property Value

Molecular Formula C₁₆H₈N₂O₄[1]

Molecular Weight 292.24 g/mol [1]

Appearance Solid (form may vary)

CAS Number 75321-20-9[2]
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Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure.

The required level of PPE varies based on the specific laboratory activity being performed.

Activity
Required Personal
Protective Equipment

Rationale

Weighing and Aliquoting (Solid

Form)

• Double Nitrile Gloves•

Laboratory Coat• Chemical

Splash Goggles with Side

Shields• Face Shield• N95

Respirator or higher

To prevent inhalation of fine

particles and protect skin and

eyes from accidental contact.

Required when dusts are

generated.

Solution Preparation and

Handling

• Nitrile Gloves• Laboratory

Coat• Chemical Splash

Goggles• Face Shield (if

splash potential exists)

To protect against splashes of

solutions, which can cause

skin and eye damage[3].

Experimental Procedures

• Nitrile Gloves• Laboratory

Coat• Chemical Splash

Goggles

To provide a baseline of

protection during routine

experimental work involving

the substance[3].

Waste Disposal

• Heavy-duty/Chemical-

Resistant Gloves• Chemical-

Resistant Apron or Gown•

Chemical Splash Goggles•

Face Shield

To offer enhanced protection

when handling larger volumes

of potentially contaminated

chemical waste[3].

Note: Always handle with impervious gloves and immediately change any contaminated

clothing. Wash hands and face thoroughly after working with the substance.

Operational and Disposal Plans
A step-by-step protocol is essential for safely managing 1,3-Dinitropyrene throughout its

lifecycle in the laboratory, from receipt to final disposal.
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Step 1: Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Inventory: Log the chemical into your laboratory's inventory system.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area[4]. Keep it

away from incompatible materials such as strong oxidizing agents, acids, and bases[4].

Step 2: Preparation and Handling
Engineering Controls: All work involving solid 1,3-Dinitropyrene or concentrated solutions

must be conducted within a certified chemical fume hood to minimize inhalation exposure[3].

Ensure adequate ventilation is available for all procedures[4].

Safe Handling Practices:

Don all required PPE before handling the chemical.

Avoid the formation and inhalation of dust.

Use dedicated spatulas and weighing equipment.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

Do not eat, drink, or smoke in the handling area[4].

Clearly label all containers with the chemical name, concentration, hazard pictograms, and

date.

Step 3: Spill Management
Small Spills (Solid):

Ensure proper PPE is worn.

Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand) to avoid

generating dust[3].
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Collect the material using spark-proof tools and place it into a designated, labeled

hazardous waste container.

Clean the affected area thoroughly with soap and water[5].

Large Spills:

Evacuate the immediate area.

Follow your institution's established emergency procedures for hazardous chemical spills.

Step 4: Disposal Plan
Regulatory Compliance: All waste containing 1,3-Dinitropyrene must be treated as

hazardous waste and disposed of in accordance with all local, national, and institutional

regulations.

Solid Waste: Collect all contaminated disposable items (e.g., gloves, weighing paper,

absorbent pads, paper towels) in a clearly labeled hazardous waste container[3].

Liquid Waste: Collect all solutions and liquid waste containing the compound in a designated,

sealed, and properly labeled hazardous waste container[3]. Do not mix with other waste

streams unless explicitly permitted.

Container Disposal: Dispose of the original container and any liners in an approved waste

disposal plant.

Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow for handling 1,3-Dinitropyrene, emphasizing

critical safety checkpoints.
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Caption: Workflow for Safe Handling of 1,3-Dinitropyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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